Methyl 2-({[(furan-2-yl)methyl](prop-2-yn-1-yl)amino}methyl)imidazo[1,2-a]pyridine-8-carboxylate

• IUPAC Name: methyl 2-[[furan-2-ylmethyl(prop-2-ynyl)amino]methyl]imidazo[1,2-a]pyridine-8-carboxylate
• InChI: InChI=1S/C18H17N3O3/c1-3-8-20(13-15-6-5-10-24-15)11-14-12-21-9-4-7-16(17(21)19-14)18(22)23-2/h1,4-7,9-10,12H,8,11,13H2,2H3
• InChI Key: CKXNTAQXBLFXGN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CN2C1=NC(=C2)CN(CC#C)CC3=CC=CO3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

This compound is a complex organic molecule that contains several interesting substructures, including an imidazole ring and a furan ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The imidazole ring is a five-membered heterocyclic moiety. The furan ring is a five-membered aromatic ring with four carbon atoms and one oxygen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Future Directions

The future directions for research into this compound could include further exploration of its potential biological activities and the development of new synthetic routes. Imidazole has become an important synthon in the development of new drugs.